Cas no 1516283-36-5 (1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol)

• Product Name: 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol
• CAS No: 1516283-36-5
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 5564846
• PubChem ID: 83684062
• Update Time: 2025-10-28

1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-2-fluoro-α,α-dimethyl-
• 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol

• Inchi： 1S/C10H14FNO/c1-10(2,13)9(12)7-5-3-4-6-8(7)11/h3-6,9,13H,12H2,1-2H3
• InChI Key： RUGKTDSGNFGSLB-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1F)(N)C(O)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol

Comprehensive Overview of 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol (CAS No. 1516283-36-5)

1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol (CAS No. 1516283-36-5) is a fluorinated organic compound with a unique structural framework, combining an aromatic 2-fluorophenyl group with an amino-alcohol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both amino and hydroxyl functional groups enables diverse chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol has surged, driven by their enhanced metabolic stability and bioavailability—a hot topic in drug discovery. Researchers are particularly interested in how the fluorine atom influences molecular interactions, a subject frequently searched in platforms like Google Scholar and PubMed. The compound’s CAS No. 1516283-36-5 is often queried in chemical databases, reflecting its relevance in patent applications and academic studies.

The synthesis of 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its 2-methylpropan-2-ol backbone contributes to steric hindrance, which can be leveraged to design selective enzyme inhibitors—a trending focus in precision medicine. Discussions on forums such as ResearchGate highlight its utility in developing central nervous system (CNS)-targeted therapies, aligning with the growing interest in neuropharmacology.

From an industrial perspective, CAS No. 1516283-36-5 is cataloged by major chemical suppliers, with purity grades tailored for R&D and scale-up production. Environmental and safety profiles of such fluorinated compounds are also under scrutiny, coinciding with the rise of green chemistry initiatives. Users often search for "sustainable synthesis of fluorinated amino alcohols," indicating a shift toward eco-friendly methodologies.

Analytical characterization of 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol employs techniques like NMR, HPLC, and mass spectrometry, ensuring compliance with regulatory standards. The compound’s physicochemical properties—such as solubility and logP—are critical data points for formulation scientists, a recurring theme in Q&A platforms like StackExchange Chemistry.

In summary, 1-amino-1-(2-fluorophenyl)-2-methylpropan-2-ol (CAS No. 1516283-36-5) exemplifies the intersection of structural ingenuity and practical applicability. Its role in advancing fluorine chemistry and drug design continues to inspire innovation, addressing both scientific curiosity and industrial needs.